Cas no 1397180-00-5 (2-bromo-5-chlorobenzene-1-carbothioamide)

• Product Name: 2-bromo-5-chlorobenzene-1-carbothioamide
• CAS No: 1397180-00-5
• MF: C₇H₅BrClNS
• MW: 250.543298482895
• CID: 5799532
• PubChem ID: 65811102
• Update Time: 2025-05-26

2-bromo-5-chlorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 2-bromo-5-chloro-
• 2-bromo-5-chlorobenzene-1-carbothioamide

• Inchi： 1S/C7H5BrClNS/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3H,(H2,10,11)
• InChI Key： OFGVSRXQDBZYBW-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC(Cl)=CC=C1Br

Experimental Properties

• Density: 1.738±0.06 g/cm3(Predicted)
• Boiling Point: 341.5±52.0 °C(Predicted)
• pka: 11.89±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-bromo-5-chlorobenzene-1-carbothioamide

Introduction to 2-bromo-5-chlorobenzene-1-carbothioamide (CAS No. 1397180-00-5)

2-bromo-5-chlorobenzene-1-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 1397180-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzene derivatives, featuring both bromo and chloro substituents on the aromatic ring, coupled with a carbothioamide functional group at the para position. The unique structural configuration of this molecule makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The presence of both bromo and chloro atoms on the benzene ring enhances the electrophilic aromatic substitution potential of 2-bromo-5-chlorobenzene-1-carbothioamide, making it a versatile building block for further functionalization. This property has been exploited in various synthetic pathways, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The carbothioamide group, on the other hand, introduces a sulfur-containing moiety that can participate in diverse chemical transformations, including nucleophilic additions and cyclizations, thereby expanding its utility in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic applications. 2-bromo-5-chlorobenzene-1-carbothioamide has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. For instance, derivatives of this molecule have been explored as potential inhibitors of kinases and other enzymes implicated in cancer progression. The bromo and chloro substituents facilitate further derivatization into more complex structures, which can be fine-tuned to enhance binding affinity and selectivity towards target proteins.

One notable area of research involving 2-bromo-5-chlorobenzene-1-carbothioamide is its application in the development of antimicrobial agents. The structural features of this compound allow for interactions with bacterial enzymes and cell wall components, leading to mechanisms that inhibit microbial growth. Studies have demonstrated that certain derivatives exhibit promising activity against Gram-positive and Gram-negative bacteria, making them attractive candidates for further optimization into novel antibiotics. The sulfur atom in the carbothioamide group has been particularly highlighted for its role in disrupting bacterial cell wall synthesis and metabolic pathways.

The agrochemical industry has also recognized the potential of 2-bromo-5-chlorobenzene-1-carbothioamide as a precursor for developing advanced crop protection agents. Its ability to undergo selective functionalization enables the creation of compounds with enhanced efficacy against pests and pathogens while maintaining environmental safety. Researchers are investigating its role in synthesizing novel herbicides and fungicides that offer improved selectivity over traditional agrochemicals, thereby reducing the ecological footprint of agricultural practices.

From a synthetic chemistry perspective, 2-bromo-5-chlorobenzene-1-carbothioamide serves as a critical scaffold for exploring new reaction methodologies. The combination of halogenated aromatic rings with heterocyclic functionalities opens up possibilities for innovative catalytic systems and asymmetric synthesis strategies. Recent advancements in transition metal catalysis have enabled more efficient and sustainable routes to functionalized benzene derivatives, including those derived from 1397180-00-5. These developments are not only accelerating drug discovery but also contributing to green chemistry initiatives by minimizing waste and energy consumption.

The pharmacokinetic properties of compounds derived from 2-bromo-5-chlorobenzene-1-carbothioamide are another area of active investigation. By modulating the substituent patterns on the benzene ring, researchers can influence solubility, bioavailability, and metabolic stability, which are crucial factors for therapeutic efficacy. Computational modeling techniques have been employed to predict how structural modifications will impact pharmacokinetic profiles, allowing for more rational drug design processes.

In conclusion, 2-bromo-5-chlorobenzene-1-carbothioamide (CAS No. 1397180-00-5) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable diverse chemical transformations and functionalization strategies, making it an indispensable tool for researchers aiming to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in addressing global health challenges through innovative chemical solutions.